2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide

• IUPAC Name: 2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide
• InChI: InChI=1S/C16H15BrClNO3/c1-10-3-5-15(21-2)13(7-10)19-16(20)9-22-14-6-4-11(18)8-12(14)17/h3-8H,9H2,1-2H3,(H,19,20)
• InChI Key: XGYJZAKQTWNPLW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC)NC(=O)COC2=C(C=C(C=C2)Cl)Br
• Molecular Formula: C16H15BrClNO3
• Molecular Weight: 384.6 g/mol

Description

2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide, also known as BCA, is a chemical compound that has gained interest in the scientific community due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of 2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide is not yet fully understood. However, it is believed that 2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide exerts its anti-cancer effects by inhibiting the activity of certain enzymes involved in cancer cell growth and proliferation.
Biochemical and Physiological Effects:
2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide has been shown to have a number of biochemical and physiological effects. In addition to its anti-cancer effects, 2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide has been found to have anti-inflammatory and antioxidant properties. 2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide has also been shown to have an inhibitory effect on the production of certain cytokines, which are involved in the immune response.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide in lab experiments is its high purity and stability. This makes it a reliable compound for use in various assays and experiments. However, one of the limitations of using 2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide is its relatively high cost, which may limit its use in certain research settings.

Future Directions

There are several future directions for research on 2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide. One area of interest is the development of 2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide analogs with improved anti-cancer activity and reduced toxicity. Another area of research is the investigation of the potential use of 2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide in combination with other anti-cancer drugs to enhance their efficacy. Additionally, further studies are needed to fully understand the mechanism of action of 2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide and its potential applications in other scientific fields.

Scientific Research Applications

2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide has been found to have potential applications in various scientific research fields. One of its main applications is in the field of medicinal chemistry, where it is being studied for its potential as a drug candidate for the treatment of cancer. 2-(2-bromo-4-chlorophenoxy)-N-(2-methoxy-5-methylphenyl)acetamide has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.